Cas no 5315-17-3 ((4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one)

• Product name: (4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one
• CAS No: 5315-17-3
• MF: C₁₇H₁₂N₂O₅
• MW: 324.28758430481
• CID: 1584859
• PubChem ID: 2197911

(4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one
• (4Z)-2-(2-methoxyphenyl)-4-[(4-nitrophenyl)methylidene]-1,3-oxazol-5-one
• 5315-17-3
• AC1M3W9Q
• DTXSID10366947
• SR-01000552457-1
• (4Z)-2-(2-METHOXYPHENYL)-4-[(4-NITROPHENYL)METHYLIDENE]-4,5-DIHYDRO-1,3-OXAZOL-5-ONE
• AKOS002092968
• SR-01000552457
• CCG-5924
• BIM-0016933.P001
• 2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one

• Inchi： InChI=1S/C17H12N2O5/c1-23-15-5-3-2-4-13(15)16-18-14(17(20)24-16)10-11-6-8-12(9-7-11)19(21)22/h2-10H,1H3/b14-10-
• InChI Key： QWIWCGCBBCUOEV-UVTDQMKNSA-N
• SMILES： COC1=CC=CC=C1C2=NC(=CC3=CC=C(C=C3)[N+](=O)[O-])C(=O)O2

Computed Properties

• Exact Mass: 324.07466
• Monoisotopic Mass: 324.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7
• XLogP3: 3.4

Experimental Properties

• Density: 1.35
• Boiling Point: 475.9°C at 760 mmHg
• Flash Point: 241.6°C
• Refractive Index: 1.629
• PSA: 91.03